Cas no 926247-87-2 (Methanone, (2-bromophenyl)(1-methyl-1H-imidazol-2-yl)-)

Methanone, (2-bromophenyl)(1-methyl-1H-imidazol-2-yl)-, is a brominated aromatic ketone featuring an imidazole substituent. This compound is of interest in synthetic organic chemistry due to its bifunctional structure, which combines electrophilic (bromophenyl) and nucleophilic (imidazolyl) moieties, making it a versatile intermediate for heterocyclic synthesis. The presence of the bromine atom enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the methylimidazole group contributes to coordination chemistry and potential biological activity. Its well-defined molecular architecture allows for precise modifications, facilitating applications in pharmaceuticals, agrochemicals, and materials science. The compound is typically handled under inert conditions due to its sensitivity to moisture and air.
Methanone, (2-bromophenyl)(1-methyl-1H-imidazol-2-yl)- structure
926247-87-2 structure
Product Name:Methanone, (2-bromophenyl)(1-methyl-1H-imidazol-2-yl)-
CAS No:926247-87-2
MF:C11H9BrN2O
MW:265.105961561203
CID:5301698
Update Time:2025-06-14

Methanone, (2-bromophenyl)(1-methyl-1H-imidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone, (2-bromophenyl)(1-methyl-1H-imidazol-2-yl)-
    • Inchi: 1S/C11H9BrN2O/c1-14-7-6-13-11(14)10(15)8-4-2-3-5-9(8)12/h2-7H,1H3
    • InChI Key: NLHUYWFMJCDNLM-UHFFFAOYSA-N
    • SMILES: C(C1=CC=CC=C1Br)(C1N(C)C=CN=1)=O

Methanone, (2-bromophenyl)(1-methyl-1H-imidazol-2-yl)- Pricemore >>

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Additional information on Methanone, (2-bromophenyl)(1-methyl-1H-imidazol-2-yl)-

Recent Advances in the Study of Methanone, (2-bromophenyl)(1-methyl-1H-imidazol-2-yl)- (CAS: 926247-87-2)

Methanone, (2-bromophenyl)(1-methyl-1H-imidazol-2-yl)- (CAS: 926247-87-2) is a chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been the subject of various studies aimed at exploring its pharmacological properties, synthesis methods, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the field of chemical biology and pharmaceutical sciences.

Recent studies have focused on the synthesis and optimization of Methanone, (2-bromophenyl)(1-methyl-1H-imidazol-2-yl)-, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes palladium-catalyzed cross-coupling reactions, achieving a yield of over 85%. This advancement is critical for scaling up production and facilitating further pharmacological evaluations. Additionally, the study highlighted the compound's stability under various physiological conditions, making it a promising candidate for in vivo studies.

Pharmacological investigations have revealed that Methanone, (2-bromophenyl)(1-methyl-1H-imidazol-2-yl)- exhibits potent inhibitory activity against specific kinase enzymes implicated in cancer and inflammatory diseases. In a recent preclinical study, the compound demonstrated significant efficacy in suppressing tumor growth in murine models of breast cancer, with minimal off-target effects. These findings suggest its potential as a lead compound for the development of targeted kinase inhibitors. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacokinetic properties.

Another area of interest is the compound's potential application in neurodegenerative diseases. Preliminary in vitro studies have shown that Methanone, (2-bromophenyl)(1-methyl-1H-imidazol-2-yl)- can modulate the activity of certain proteins involved in neuroinflammation and oxidative stress. Researchers are currently exploring its neuroprotective effects in models of Alzheimer's and Parkinson's diseases, with early results indicating a reduction in amyloid-beta aggregation and tau phosphorylation. These findings open new avenues for the development of therapeutic agents targeting neurodegenerative disorders.

Despite these promising results, challenges remain in the clinical translation of Methanone, (2-bromophenyl)(1-methyl-1H-imidazol-2-yl)-. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and toxicological studies. Recent efforts have focused on structural modifications to enhance its drug-like properties, with some derivatives showing improved solubility and metabolic stability in preclinical models. Collaborative research initiatives are also underway to explore combination therapies, leveraging the compound's synergistic effects with existing drugs.

In conclusion, Methanone, (2-bromophenyl)(1-methyl-1H-imidazol-2-yl)- (CAS: 926247-87-2) represents a promising scaffold for drug discovery, with applications spanning oncology, inflammation, and neurodegenerative diseases. Continued research efforts are essential to fully realize its therapeutic potential and overcome existing challenges. The integration of advanced synthetic techniques, mechanistic studies, and preclinical evaluations will be pivotal in advancing this compound toward clinical development.

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